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Compound of Interest

Compound Name:
3-(3-Chlorophenyl)-2'-

methoxypropiophenone

CAS No.: 898762-20-4

Cat. No.: B3023790

Get Quote

Executive Summary & Chemical Identity
3-(3-Chlorophenyl)-2'-methoxypropiophenone (CAS: 898762-20-4) is a functionalized

dihydrochalcone derivative.[1][2] Structurally, it consists of a propiophenone core substituted

with a methoxy group at the ortho position of the benzoyl ring and a chlorine atom at the meta

position of the distal phenyl ring.[1]

This compound serves as a critical scaffold intermediate in medicinal chemistry, particularly for

the synthesis of Class IC antiarrhythmic agents (analogs of Propafenone) and novel sodium

channel blockers.[1] Its 2'-methoxy group acts as a "masked" phenol, offering a stable

precursor that can be selectively deprotected to generate the ether-linked pharmacophores

found in many cardiovascular drugs.[1]
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Property Data

IUPAC Name
3-(3-chlorophenyl)-1-(2-methoxyphenyl)propan-

1-one

Common Class Dihydrochalcone; Substituted Propiophenone

Molecular Formula C₁₆H₁₅ClO₂

Molecular Weight 274.74 g/mol

CAS Number 898762-20-4

Key Functional Groups Aryl Ketone, Aryl Chloride, Aryl Ether

Structural Activity Relationship (SAR) & Related
Compounds
The pharmacological utility of 3-(3-Chlorophenyl)-2'-methoxypropiophenone is best

understood through its structural relationship to established drugs.

The Propafenone Connection
The most direct "related compound" is Propafenone (Rythmol), a Class IC antiarrhythmic.[1][3]

[4]

Propafenone Structure: 1-[2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenylpropan-1-

one.[1][4][5]

Target Compound Relation: The target is a 3-chloro analog of the propafenone lipophilic

core.[1]

Core Homology: Both share the 1,3-diphenylpropan-1-one skeleton.[1]

Differentiation: The target possesses a 3-chlorophenyl group (increasing lipophilicity and

metabolic stability of the distal ring) and a 2'-methoxy group (precursor to the 2'-propoxy

ether chain).[1]

SAR Visualization (DOT Diagram)
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The following diagram illustrates the structural evolution from the target intermediate to

bioactive analogs.[1]
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Figure 1: Synthetic evolution from precursor chalcone to bioactive propafenone analogs.[1]

Synthesis & Manufacturing Protocols
The synthesis of 3-(3-Chlorophenyl)-2'-methoxypropiophenone follows a robust two-step

sequence: Claisen-Schmidt Condensation followed by Catalytic Hydrogenation.[1]

Step 1: Claisen-Schmidt Condensation
Objective: Form the unsaturated chalcone intermediate.[1] Reaction: 2'-Methoxyacetophenone

+ 3-Chlorobenzaldehyde → Chalcone[1]

Protocol:

Reagents: Dissolve 2'-methoxyacetophenone (1.0 eq) and 3-chlorobenzaldehyde (1.0 eq) in

Ethanol (10 volumes).

Catalyst: Add aqueous NaOH (40% w/v, 1.5 eq) dropwise at 0°C.

Reaction: Stir at room temperature for 12–24 hours. A heavy precipitate (the chalcone)

typically forms.[1]

Workup: Pour the mixture into ice-water/HCl. Filter the solid precipitate.[1]

Purification: Recrystallize from Ethanol/Water.
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Self-Validation: ¹H NMR must show trans-alkene doublets (J ≈ 15-16 Hz) in the 7.4–7.8

ppm region.[1]

Step 2: Selective Hydrogenation
Objective: Reduce the alkene to an alkane without reducing the ketone or removing the

chlorine atom.[1] Reaction: Chalcone + H₂ → Dihydrochalcone (Target)[1]

Protocol:

Solvent: Dissolve the chalcone in Ethyl Acetate or Methanol.

Catalyst: Use 5% Pd/C (10 wt% loading). Note: Avoid Pd(OH)₂ or high pressures to prevent

dechlorination.[1]

Conditions: Hydrogenate at 1 atm (balloon pressure) or using a flow reactor (H-Cube) at

25°C.

Monitoring: Monitor via TLC or HPLC. The reaction is complete when the UV-active alkene

spot disappears.[1]

Workup: Filter through Celite to remove catalyst.[1] Concentrate the filtrate.

Self-Validation: ¹H NMR will show the disappearance of alkene doublets and the

appearance of two triplets (or multiplets) for the -CH₂-CH₂- linkage at approximately δ 3.0–

3.3 ppm.[1]

Analytical Characterization & Quality Control
To ensure the integrity of the compound for research use, the following parameters must be

verified.
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Test Acceptance Criteria Methodological Note

HPLC Purity > 98.0%
Reverse-phase C18,

Water/Acetonitrile gradient.[1]

¹H NMR Confirms structure

Look for 3H singlet (OMe) at

~3.9 ppm and ethylene bridge.

[1]

Mass Spec [M+H]⁺ = 275.08

Chlorine isotope pattern (3:1

ratio for ³⁵Cl/³⁷Cl) must be

visible.[1]

Appearance White/Off-white solid
Yellowing indicates residual

chalcone (unsaturation).[1]

Pharmacological Applications of Related
Compounds
While 3-(3-Chlorophenyl)-2'-methoxypropiophenone is primarily a building block, its "related

compounds" are significant in cardiology and oncology.[1]

Sodium Channel Blockade (Class IC)
Compounds with the 3-phenylpropiophenone pharmacophore (like Propafenone) bind to the

inner pore of voltage-gated sodium channels (Nav1.5).[1]

Mechanism: They stabilize the channel in the inactivated state, slowing Phase 0

depolarization.[1]

Role of the Target: The 3-chlorophenyl substitution is investigated to alter the "off-rate"

(kinetics of unbinding) from the channel, potentially creating drugs with different refractory

period profiles than propafenone.[1]

Oncology (ABC Transporter Inhibition)
Propafenone analogs have been studied as inhibitors of P-glycoprotein (P-gp), an efflux pump

responsible for multidrug resistance in cancer.[1][6]
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Relevance: Dihydrochalcones derived from this target exhibit increased lipophilicity (due to

the Cl atom), which often correlates with higher affinity for the P-gp binding site, potentially

reversing resistance to chemotherapeutics like doxorubicin [1].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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